Cas no 2228435-65-0 (tert-butyl N-2-amino-3-(5-chloropyrazin-2-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(5-chloropyrazin-2-yl)propylcarbamate
• CAS No: 2228435-65-0
• MF: C₁₂H₁₉ClN₄O₂
• MW: 286.757861375809
• CID: 6023986
• PubChem ID: 165655959
• Update Time: 2025-06-10

tert-butyl N-2-amino-3-(5-chloropyrazin-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(5-chloropyrazin-2-yl)propylcarbamate
• tert-butyl N-[2-amino-3-(5-chloropyrazin-2-yl)propyl]carbamate
• 2228435-65-0
• EN300-1886314

• Inchi： 1S/C12H19ClN4O2/c1-12(2,3)19-11(18)17-5-8(14)4-9-6-16-10(13)7-15-9/h6-8H,4-5,14H2,1-3H3,(H,17,18)
• InChI Key： OWBLVUOJOGNNFZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 286.1196536g/mol
• Monoisotopic Mass: 286.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-2-amino-3-(5-chloropyrazin-2-yl)propylcarbamate

tert-butyl N-2-amino-3-(5-chloropyrazin-2-yl)propylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-amino-3-(5-chloropyrazin-2-yl)propylcarbamate, identified by the CAS number 2228435-65-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, applications, and the latest research findings.

The molecular structure of tert-butyl N-2-amino-3-(5-chloropyrazin-2-yl)propylcarbamate comprises a tert-butyl group attached to a carbamate moiety, which is further connected to an amino-substituted propyl chain. The presence of the 5-chloropyrazine ring introduces additional complexity and functionality to the molecule. This combination of functional groups makes it a versatile compound with potential applications in drug design, agrochemicals, and materials science.

Recent studies have focused on the synthesis of this compound using advanced methodologies. Researchers have employed various strategies, including nucleophilic substitution and carbamate formation, to optimize the synthesis process. The use of environmentally friendly solvents and catalysts has also been explored to enhance the sustainability of the production process. These advancements have not only improved the yield but also reduced the environmental footprint associated with its manufacturing.

In terms of biological activity, tert-butyl N-2-amino-3-(5-chloropyrazin-2-yl)propylcarbamate has shown promising results in preliminary assays. Its ability to interact with specific biological targets suggests potential applications in therapeutic drug development. For instance, studies have indicated that this compound may exhibit anti-inflammatory or anti-cancer properties, making it a valuable candidate for further investigation in pharmacological research.

The incorporation of the 5-chloropyrazine ring into the molecular structure has been a focal point for researchers. This heterocyclic ring is known for its stability and reactivity, which can be exploited in various chemical transformations. Recent research has highlighted its role in enhancing the bioavailability and pharmacokinetic properties of the compound, making it more suitable for therapeutic applications.

In addition to its biological applications, tert-butyl N-2-amino-3-(5-chloropyrazin-2-yl)propylcarbamate has also found relevance in materials science. Its unique structural features make it a candidate for use in polymer synthesis or as a building block for advanced materials with tailored properties. Researchers are actively exploring its potential in creating high-performance polymers or functional materials for electronic applications.

The latest research findings underscore the importance of understanding the stereochemical properties of this compound. Stereoisomerism can significantly influence the biological activity and pharmacokinetics of a molecule, and thus, researchers are focusing on elucidating the stereochemical aspects of tert-butyl N-2-amino-3-(5-chloropyrazin-2-yl)propylcarbamate. This knowledge is expected to pave the way for more precise drug design and development strategies.

In conclusion, tert-butyl N-2-amino-3-(5-chloropyrazin-2-yli propylcarbamate, with its unique chemical structure and versatile functional groups, represents a valuable compound with wide-ranging applications. Ongoing research continues to uncover new insights into its synthesis, biological activity, and material properties. As advancements in chemical synthesis and biological screening techniques continue to evolve, this compound is poised to play an increasingly important role in various scientific disciplines.